Cas no 1554827-62-1 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)-
• CAS No: 1554827-62-1
• MF: C₈H₁₂N₄S₂
• MW: 228.337677955627
• CID: 5263332
• Update Time: 2025-11-02

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)-

• Inchi： 1S/C8H12N4S2/c1-8(3-2-4-14-8)5-10-6(9)12-7(13)11-5/h2-4H2,1H3,(H3,9,10,11,12,13)
• InChI Key： XUSXOVMWYPEURJ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2(C)SCCC2)=NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)-

Comprehensive Overview of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- (CAS No. 1554827-62-1)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- (CAS No. 1554827-62-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazine-thione core and the tetrahydro-2-methyl-2-thienyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for 1,3,5-Triazine-2(1H)-thione derivatives has surged due to their role in developing novel therapeutics. The presence of the 6-amino group enhances its reactivity, allowing for further functionalization. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research. Its CAS No. 1554827-62-1 is frequently searched in scientific databases, reflecting its growing importance in synthetic chemistry.

The synthesis of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- involves multi-step reactions, often starting from readily available precursors. Chemists optimize yields by controlling parameters such as temperature and solvent choice. The compound’s stability under various conditions makes it suitable for scalable production, a key consideration for industrial applications. Its thione moiety is particularly noteworthy, as it participates in hydrogen bonding and metal coordination, expanding its utility in material science.

From an industrial perspective, CAS No. 1554827-62-1 is classified as a high-value intermediate. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to pharmaceutical and agrochemical clients. The rise of green chemistry has also influenced its production methods, with researchers exploring catalytic and solvent-free routes to minimize environmental impact. These advancements align with global sustainability goals, making the compound a topic of interest in eco-friendly innovation.

In the context of drug development, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- has shown promise in preclinical studies. Its ability to interact with biological targets such as enzymes and receptors has been documented in peer-reviewed journals. For instance, modifications to its tetrahydro-2-methyl-2-thienyl group have yielded analogs with improved pharmacokinetic properties. Such findings are frequently cited in patents and research papers, highlighting its versatility.

The analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory compliance. Laboratories handling CAS No. 1554827-62-1 adhere to stringent quality control protocols, ensuring consistency across batches. This attention to detail is essential for applications requiring high-purity intermediates.

Market trends indicate a steady growth in the demand for 1,3,5-Triazine-2(1H)-thione derivatives, driven by their expanding applications. The compound’s 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- variant is particularly sought after due to its balanced reactivity and stability. Suppliers often highlight its availability in gram to kilogram quantities, catering to both academic and industrial researchers. Pricing and lead time are common search queries, reflecting buyer priorities.

Future research on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(tetrahydro-2-methyl-2-thienyl)- is likely to focus on its mechanistic insights and broader applications. Collaborations between academia and industry could accelerate its adoption in commercial projects. As synthetic methodologies evolve, this compound may find new roles in bioconjugation and nanotechnology, further solidifying its position in advanced chemistry.